Cas no 31119-05-8 (4-Thiazoleacetic acid, 2-(acetylamino)-, ethyl ester)

• Product Name: 4-Thiazoleacetic acid, 2-(acetylamino)-, ethyl ester
• CAS No: 31119-05-8
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 1452134
• PubChem ID: 3477732
• Update Time: 2025-04-20

4-Thiazoleacetic acid, 2-(acetylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-(acetylamino)-, ethyl ester
• ethyl 2-(2-acetamido-1,3-thiazol-4-yl)acetate
• ethyl 2-(2-acetamidothiazol-4-yl)acetate
• ethyl 2-(2-acetylaminothiazol-4-yl)acetate
• (2-ACETYLAMINO-THIAZOL-4-YL)-ACETIC ACID ETHYL ESTER
• AKOS002984960
• SCHEMBL6220893
• 31119-05-8
• DB-342675
• DTXSID00392836
• Ethyl 2-acetylamino-4-thiazoleacetate
• INGKHJJPHOQNBJ-UHFFFAOYSA-N

• Inchi： 1S/C9H12N2O3S/c1-3-14-8(13)4-7-5-15-9(11-7)10-6(2)12/h5H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： INGKHJJPHOQNBJ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(C)=O

Computed Properties

• Exact Mass: 228.05696
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 68.29